Cas no 1520602-32-7 (3-(3-Methoxythiophen-2-yl)-1-methyl-1h-pyrazol-5-amine)

• Product Name: 3-(3-Methoxythiophen-2-yl)-1-methyl-1h-pyrazol-5-amine
• CAS No: 1520602-32-7
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 5713705
• PubChem ID: 81122548
• Update Time: 2025-07-25

3-(3-Methoxythiophen-2-yl)-1-methyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1520602-32-7
• EN300-1147850
• AKOS019692606
• 3-(3-methoxythiophen-2-yl)-1-methyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 3-(3-methoxy-2-thienyl)-1-methyl-
• 3-(3-Methoxythiophen-2-yl)-1-methyl-1h-pyrazol-5-amine

• Inchi： 1S/C9H11N3OS/c1-12-8(10)5-6(11-12)9-7(13-2)3-4-14-9/h3-5H,10H2,1-2H3
• InChI Key： BJZMIBPSFLCHRQ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C1C=C(N)N(C)N=1)OC

Computed Properties

• Exact Mass: 209.06228316g/mol
• Monoisotopic Mass: 209.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 360.8±42.0 °C(Predicted)
• pka: 2?+-.0.10(Predicted)

Additional information on 3-(3-Methoxythiophen-2-yl)-1-methyl-1h-pyrazol-5-amine

Comprehensive Overview of 3-(3-Methoxythiophen-2-yl)-1-methyl-1h-pyrazol-5-amine (CAS No. 1520602-32-7)

The compound 3-(3-Methoxythiophen-2-yl)-1-methyl-1h-pyrazol-5-amine (CAS No. 1520602-32-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a methoxythiophene moiety linked to a methylpyrazole core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets. The compound's amine group further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for heterocyclic compounds like 3-(3-Methoxythiophen-2-yl)-1-methyl-1h-pyrazol-5-amine has surged due to their versatility in medicinal chemistry. This molecule aligns with the growing trend of fragment-based drug design, where small, modular units are used to construct larger, more complex therapeutics. Its thiophene and pyrazole rings are particularly noteworthy, as these motifs are frequently found in FDA-approved drugs targeting inflammation, cancer, and infectious diseases.

One of the most searched questions related to this compound is: "What are the synthetic routes for 3-(3-Methoxythiophen-2-yl)-1-methyl-1h-pyrazol-5-amine?" The answer lies in multi-step organic reactions, often involving Pd-catalyzed cross-coupling or nucleophilic substitution techniques. Another common query is: "How does the methoxy group influence the compound's bioavailability?" Studies suggest that the methoxy substituent can enhance metabolic stability, a critical factor in drug development.

The compound's CAS No. 1520602-32-7 is frequently referenced in patent literature, highlighting its industrial relevance. For instance, it has been explored as a precursor for kinase inhibitors, a hot topic in oncology research. Additionally, its electrophilic properties make it suitable for creating covalent inhibitors, a cutting-edge approach in drug design. These attributes have led to a spike in searches for "3-(3-Methoxythiophen-2-yl)-1-methyl-1h-pyrazol-5-amine suppliers" and "CAS 1520602-32-7 applications."

From an environmental perspective, the compound's biodegradability and low toxicity profile are often discussed. This aligns with the broader industry shift toward green chemistry principles. Researchers are investigating whether 3-(3-Methoxythiophen-2-yl)-1-methyl-1h-pyrazol-5-amine can be synthesized using catalytic methods to minimize waste, a question frequently posed in academic forums.

In summary, 3-(3-Methoxythiophen-2-yl)-1-methyl-1h-pyrazol-5-amine (CAS No. 1520602-32-7) represents a fascinating intersection of chemistry and biology. Its structural features, combined with its potential applications in drug discovery and material science, ensure its continued relevance in scientific discourse. As interest in tailor-made heterocycles grows, this compound is poised to remain a focal point for innovation.